Cas no 1448028-23-6 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenoxypropanamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenoxypropanamide
• CAS No: 1448028-23-6
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 6411464
• PubChem ID: 71803799
• Update Time: 2025-05-26

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenoxypropanamide
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-phenoxypropanamide
• Propanamide, N-[2-hydroxy-2-[4-(methylthio)phenyl]ethyl]-2-phenoxy-
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-2-PHENOXYPROPANAMIDE
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenoxypropanamide
• AKOS024555838
• F6414-2073
• 1448028-23-6

• Inchi： 1S/C18H21NO3S/c1-13(22-15-6-4-3-5-7-15)18(21)19-12-17(20)14-8-10-16(23-2)11-9-14/h3-11,13,17,20H,12H2,1-2H3,(H,19,21)
• InChI Key： IYTZNSGHLOWQIJ-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(SC)C=C1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9Ų

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenoxypropanamide

Introduction to CAS No. 1448028-23-6: N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenoxypropanamide

The compound with CAS No. 1448028-23-6, commonly referred to as N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenoxypropanamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a hydroxyl group, a methylsulfanyl substituent, and a phenoxypropanamide moiety. These structural elements contribute to its potential biological activity and therapeutic applications.

Recent studies have highlighted the importance of molecular design in drug discovery, particularly in the development of compounds with high specificity and efficacy. The structure of CAS No. 1448028-23-6 suggests that it may possess bioavailability and target selectivity, making it a promising candidate for further investigation in preclinical models. Researchers have explored its potential as a modulator of various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. These reactions are carefully optimized to ensure high yields and purity. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and verifying its identity.

In terms of pharmacokinetics, preliminary studies indicate that CAS No. 1448028-23-6 exhibits favorable absorption profiles in vitro, suggesting potential oral bioavailability. However, further studies are required to evaluate its stability in vivo and its ability to cross biological barriers such as the blood-brain barrier.

The biological activity of this compound has been assessed in various assays, including cell-based screens and enzymatic assays. Results from these studies suggest that it may act as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown potential as an antioxidant agent, capable of scavenging reactive oxygen species (ROS) and mitigating oxidative stress.

In the context of therapeutic applications, CAS No. 1448028-23-6 has been proposed as a candidate for the treatment of chronic inflammatory diseases, such as arthritis and cardiovascular disorders. Its ability to modulate inflammatory responses without causing significant cytotoxicity makes it an attractive option for drug development.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to predict the binding affinity of CAS No. 1448028-23-6 to various drug targets. These studies have provided valuable insights into the compound's interaction with target proteins at the molecular level, further supporting its potential therapeutic utility.

In conclusion, CAS No. 1448028-[...]